Cas no 2138531-98-1 (N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride)

• Product Name: N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride
• CAS No: 2138531-98-1
• MF: C₁₂H₁₅BrClNO
• MW: 304.610601663589
• CID: 6262864
• PubChem ID: 165952950
• Update Time: 2025-06-11

N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1154929
• N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride
• 2138531-98-1

• Inchi： 1S/C12H15BrClNO/c1-3-8-15(12(14)16)9(2)10-6-4-5-7-11(10)13/h4-7,9H,3,8H2,1-2H3
• InChI Key： CNYBKYBCHLRFNT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)N(C(=O)Cl)CCC

Computed Properties

• Exact Mass: 303.00255g/mol
• Monoisotopic Mass: 303.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Additional information on N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride

Introduction to N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl Chloride (CAS No. 2138531-98-1)

N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride, with the chemical formula C₁₄H₁₉BrNO₂Cl, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2138531-98-1, has garnered attention due to its structural properties and potential applications in the synthesis of bioactive molecules. The presence of a bromophenyl group and a carbamoyl chloride moiety makes it a versatile intermediate for the creation of more complex pharmacological agents.

The 2-bromophenyl substituent is particularly noteworthy as it introduces a halogen atom into the aromatic ring, which can be exploited in various chemical reactions such as cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a crucial step in the synthesis of many pharmaceuticals. The carbamoyl chloride portion of the molecule serves as a reactive site for nucleophilic substitution reactions, allowing for further functionalization and the development of novel drug candidates.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents targeting neurological disorders. Compounds like N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride are being explored for their potential in modulating neurotransmitter systems. For instance, studies have indicated that the bromophenyl moiety can interact with specific receptors in the brain, potentially leading to the development of new treatments for conditions such as depression and anxiety.

The pharmaceutical industry has always been keen on discovering new intermediates that can streamline the synthesis of active pharmaceutical ingredients (APIs). The reactivity of N-propylcarbamoyl chloride makes it an invaluable building block for constructing more complex molecules. Researchers have leveraged this property to develop synthetic routes that are both efficient and scalable, which is essential for industrial production.

One of the most exciting applications of this compound is in the field of protease inhibition. Proteases are enzymes that play a critical role in various biological processes, and their overactivity or underactivity is associated with numerous diseases. By designing molecules that can inhibit specific proteases, scientists aim to develop treatments that can modulate these processes effectively. The structure of N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride provides a unique scaffold that can be modified to target different proteases with high specificity.

The use of computational chemistry and molecular modeling has also been instrumental in understanding the potential applications of this compound. By simulating interactions between N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride and biological targets, researchers can predict its efficacy and potential side effects before conducting expensive wet-lab experiments. This approach not only saves time and resources but also allows for the rapid screening of numerous compounds to identify the most promising candidates.

In conclusion, N-[1-(2-bromophenyl)ethyl]-N-propylcarbamoyl chloride (CAS No. 2138531-98-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for the synthesis of novel bioactive molecules. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation drugs targeting neurological disorders and other diseases.